Cas no 19064-64-3 (3,6-Dichloro-4-methylpyridazine)

• Product Name: 3,6-Dichloro-4-methylpyridazine
• CAS No: 19064-64-3
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD00006465
• CID: 51210
• PubChem ID: 87923
• Update Time: 2025-11-03

3,6-Dichloro-4-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-methylpyridazine
• 3,6-Dichloro-4-methyl-pyridazine
• 3,6-Dichlor-4-methyl-pyridazin
• 3,6-Dichloro-4-methyl-1,2-diazine
• 3,6-Dichloro-4-methylpyridazin
• 3,6-Dichloro-5-methylpyridazine
• 4-methyl-3,6-dichloropyridazine
• Pyridazine,3,6-dichloro-4-methyl
• BUTTPARK 47\04-25
• 3,6-Dichloro-4-Methy
• 3,6-Dichloro-4-Methyl-pyr...
• 3,6-Dichloro-4-methylpyridazine,97%
• 3,6-Dichloro-4-Methylpyridazine 97%
• Pyridazine, 3,6-dichloro-4-methyl-
• ROYHWGZNGMXQEU-UHFFFAOYSA-N
• NSC66367
• PubChem9497
• NCIOpen2_000190
• KSC495E6L
• Jsp003914
• Pyridazine,6-dichloro-4-methyl-
• 3,6-di chloro-4-methyl pyridazine
• SBB054550
• FT-0646975
• D4206
• NS00026231
• AM20090113
• AC-1777
• SY011916
• NSC 66367
• FT-0614753
• EN300-98593
• AS-5556
• 19064-64-3
• 3,6-Dichloro-4-methylpyridazine, 97%
• W-200190
• MFCD00006465
• Z1203161864
• 5XGB6YT2PH
• A4202
• CS-W016104
• HY-W015388
• ETHYL2-(2-PHENYL-1,3-THIAZOL-4-YL)BENZENECARBOXYLATE
• GEO-00993
• NSC-66367
• SCHEMBL103039
• AKOS002664409
• EINECS 242-794-3
• PB23168
• DTXSID10172560
• DB-031159
• DTXCID4095051
• Pyridazine, 3,6-dichloro-4-methyl-(8CI)(9CI)
• Pyridazine, 3,6-dichloro-4-methyl-(8CI)

• MDL： MFCD00006465
• Inchi： 1S/C5H4Cl2N2/c1-3-2-4(6)8-9-5(3)7/h2H,1H3
• InChI Key： ROYHWGZNGMXQEU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(N=N1)Cl
• BRN： 119573

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.5462 (rough estimate)
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 151°C/21mmHg(lit.)
• Flash Point: 149-151℃/21mm
• Refractive Index: 1.6300 (estimate)
• PSA: 25.78000
• LogP: 2.09180
• Solubility: Uncertain

3,6-Dichloro-4-methylpyridazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,6-Dichloro-4-methylpyridazine

3,6-Dichloro-4-methylpyridazine: A Comprehensive Overview

The compound 3,6-Dichloro-4-methylpyridazine (CAS No. 19064-64-3) is a heterocyclic aromatic compound with significant applications in various fields, including organic synthesis and materials science. This article provides an in-depth exploration of its properties, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties: 3,6-Dichloro-4-methylpyridazine consists of a pyridazine ring with two chlorine atoms at the 3 and 6 positions and a methyl group at the 4 position. The pyridazine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. This structure imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The compound is typically a yellow crystalline solid with a melting point of approximately 150°C. Its solubility in common solvents is moderate, which facilitates its use in various synthetic reactions.

Synthesis Methods: The synthesis of 3,6-Dichloro-4-methylpyridazine involves multi-step processes that often begin with the preparation of pyridazine derivatives. One common approach is the nucleophilic substitution reaction on chloropyridazines. For instance, the reaction of 4-chloropyridazine with methyl chloride in the presence of a suitable catalyst can yield 3,6-Dichloro-4-methylpyridazine. Recent studies have explored more efficient methods using microwave-assisted synthesis or catalytic systems to enhance reaction yields and reduce production time.

Applications in Organic Synthesis: 3,6-Dichloro-4-methylpyridazine serves as an important intermediate in the synthesis of various heterocyclic compounds. Its reactivity towards nucleophilic aromatic substitution makes it valuable in constructing complex molecular frameworks. For example, it has been used to synthesize pyrimidines, imidazopyridines, and other nitrogen-containing heterocycles that are critical in drug discovery and agrochemicals.

Recent Research Advancements: In recent years, researchers have focused on leveraging 3,6-Dichloro-4-methylpyridazine for advanced materials applications. Studies have demonstrated its potential as a precursor for conducting polymers and organic semiconductors due to its high electron-deficient nature. Additionally, investigations into its photochemical properties have revealed its utility in light-emitting diodes (LEDs) and photovoltaic devices.

Toxicological and Environmental Considerations: While 3,6-Dichloro-4-methylpyridazine exhibits promising properties for industrial applications, its environmental impact remains a critical area of study. Recent toxicological assessments indicate that exposure to this compound may pose risks to aquatic life under certain conditions. Regulatory agencies are increasingly emphasizing the need for sustainable practices to minimize environmental contamination during its production and use.

Conclusion: 3,6-Dichloro-4-methylpyridazine (CAS No. 19064-64-3) stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to safety and sustainability. As scientific understanding evolves, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.